Cas no 883543-54-2 (2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 883543-54-2
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD08146595
• CID: 2128947
• Update Time: 2025-10-18

2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylpiperidin-1-yl)-pyrimidine-5-carbaldehyde
• 2-(3-METHYL-PIPERIDIN-1-YL)-PYRIMIDINE-5-CARBALDEHYDE
• 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde
• ST50401598
• 2-(3-methylpiperidyl)pyrimidine-5-carbaldehyde

• MDL： MFCD08146595
• Inchi： 1S/C11H15N3O/c1-9-3-2-4-14(7-9)11-12-5-10(8-15)6-13-11/h5-6,8-9H,2-4,7H2,1H3
• InChI Key： YGWJFOFMSYFRAC-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(=NC=1)N1CCCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 46.1

2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde

Comprehensive Overview of 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 883543-54-2)

2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 883543-54-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine derivatives family, which is known for its versatile applications in drug discovery and material science. The unique combination of a pyrimidine ring and a 3-methylpiperidine moiety makes it a valuable intermediate in synthesizing bioactive molecules.

The molecular structure of 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde features a pyrimidine-5-carbaldehyde core, which is functionalized with a 3-methylpiperidin-1-yl group. This structural arrangement contributes to its reactivity and potential as a building block in medicinal chemistry. Researchers often explore its utility in designing kinase inhibitors, antiviral agents, and anti-inflammatory compounds, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for pyrimidine-based compounds like 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde has surged due to their role in developing small-molecule drugs. The compound's aldehyde functionality allows for further derivatization, making it a key player in combinatorial chemistry and high-throughput screening. Its applications extend to crop protection chemicals, where it serves as a precursor for novel pesticides with improved efficacy and environmental safety.

From a synthetic perspective, 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde is typically prepared through multi-step organic reactions involving condensation, cyclization, and functional group interconversion. The purity and yield of this compound are critical for its downstream applications, prompting advancements in chromatographic purification and crystallization techniques. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its chemical properties.

The market dynamics for 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde reflect the growing interest in heterocyclic chemistry. Pharmaceutical companies and research institutions are increasingly sourcing this compound for drug discovery programs, particularly in oncology and infectious diseases. Its compatibility with green chemistry principles also makes it a sustainable choice for industrial-scale synthesis, addressing the global push for eco-friendly manufacturing processes.

In conclusion, 2-(3-methylpiperidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 883543-54-2) represents a pivotal compound in modern chemical research. Its structural versatility, coupled with its broad applicability in life sciences and agrochemicals, positions it as a subject of ongoing innovation. As the scientific community continues to explore its potential, this compound is expected to play a central role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.